Cas no 7433-02-5 (2,3-dihydro-4H-benzo[h]thiochromen-4-one)

• Product Name: 2,3-dihydro-4H-benzo[h]thiochromen-4-one
• CAS No: 7433-02-5
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• CID: 979191
• PubChem ID: 268934
• Update Time: 2025-04-19

2,3-dihydro-4H-benzo[h]thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-4H-benzo[h]thiochromen-4-one
• BAS 00673185; STK757472; AC1MENBK; ST020912; 2,3-dihydro-4H-naphtho< 1,2-b> thiopyran-4-one; Benzo-thio-chroman-4-on; AKOS003235228; A1722/0073373; ChemDiv1_011323; 1-oxo-4-p-tolyl-1H-isochromene-3-carboxylic acid; 2,3-Dihydro-naphtho< 1.2-b> -4H-thiapyran-4-on; (3-Phenyl-2.3-dihydro-thiazolin)-2-azino-4-[1-oxo-1.4-dihydro-naphthoesaeure-(2)-anilid; 2,3-Dihydro-benzo[h]thiochromen-4-on; < 3-Phenyl-2.3-dihydro-thiazolin&gt
• DTXSID00995846
• AKOS024324949
• 2,3-Dihydro-4H-naphtho[1,2-b]thiopyran-4-one
• 2,3-dihydrobenzo[h]thiochromen-4-one
• SMR001570863
• cid_268934
• NSC-109424
• NSC109424
• BDBM91420
• 7433-02-5
• MLS002704157
• SCHEMBL86054
• 2H-Benzo[h]thiochromen-4(3H)-one
• CHEMBL1708151

• Inchi： 1S/C13H10OS/c14-12-7-8-15-13-10-4-2-1-3-9(10)5-6-11(12)13/h1-6H,7-8H2
• InChI Key： OKEZXNVTIJMUQU-UHFFFAOYSA-N
• SMILES： S1CCC(C2C=CC3C=CC=CC=3C1=2)=O

Computed Properties

• Exact Mass: 214.0453
• Monoisotopic Mass: 214.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 401.1°C at 760 mmHg
• Flash Point: 232.5°C
• Refractive Index: 1.703
• PSA: 17.07
• LogP: 3.51830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes